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Abstract: Croscarmellose sodium (CCS) is a vital superdisintegrant in the pharmaceutical

industry, prized for its ability to facilitate the rapid disintegration of solid oral dosage forms.[1]

As an internally cross-linked sodium carboxymethylcellulose (NaCMC), its unique fibrous

structure and hydrophilic nature enable it to work effectively at low concentrations, typically

between 0.5% and 5%.[1][2] This technical guide provides an in-depth examination of the core

physicochemical properties of croscarmellose sodium, detailing the experimental protocols

used for their characterization and the impact of these properties on its function as a

pharmaceutical excipient.

Chemical Structure and Synthesis
Croscarmellose sodium is the sodium salt of a cross-linked, partly O-(carboxymethylated)

cellulose.[3][4] The synthesis begins by soaking crude cellulose (typically from wood pulp or

cotton fibers) in a sodium hydroxide solution to produce alkali cellulose.[5][6][7] This is followed

by a reaction with sodium monochloroacetate to form sodium carboxymethylcellulose.[5][6]

During this process, excess sodium monochloroacetate hydrolyzes to glycolic acid, which in

turn catalyzes the formation of ester cross-links between the cellulose chains.[5][7] This cross-

linking is critical, as it renders the polymer insoluble in water while permitting it to absorb and

swell significantly, a key attribute for a disintegrant.[1][6][8]
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Caption: Synthesis workflow for Croscarmellose Sodium.

The resulting polymer is a white, odorless, and free-flowing fibrous powder.[2][8][9] Scanning

Electron Microscopy (SEM) reveals an elongated, straw-like fibrous structure, which contributes

to its water-wicking capabilities.[10][11]

Physicochemical Properties
The functionality of croscarmellose sodium is dictated by a specific range of physicochemical

properties, which are tightly controlled in pharmaceutical-grade material. These properties are

summarized in the tables below.
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Table 1: General Physicochemical Properties of Croscarmellose Sodium

Property Description Typical Value/Range

Appearance
A visual description of the

powder.

White to greyish-white, fibrous

powder.[2][8][9]

Odor
The characteristic smell of the

substance.
Odorless.[2][9]

Solubility
The ability of the substance to

dissolve in various solvents.

Insoluble in water and organic

solvents; swells rapidly in

aqueous media.[1][7][9][12]

Swelling Capacity

The extent to which the

material expands upon contact

with water.

Swells to 4-8 times its original

volume.[7]

Bulk Density

The mass of the powder in a

given volume, including inter-

particle voids.

~ 0.40–0.70 g/mL.[2]

Particle Morphology

The shape and surface

features of the individual

particles.

Elongated, fibrous, porous

structure.[10][11]

Table 2: Pharmacopeial Specifications for Croscarmellose Sodium (USP/BP/EP)
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Parameter Acceptance Criteria

pH (1% w/v aqueous dispersion) 5.0 – 7.0.[9][13][14]

Loss on Drying Not more than 10.0%.[9][13][14]

Degree of Substitution 0.60 – 0.85 (on the dried basis).[3][13][14]

Residue on Ignition/Sulfated Ash 14.0% – 28.0% (on the dried basis).[3][14]

Settling Volume 10.0 – 30.0 mL.[3][13][14]

Water-Soluble Substances Not more than 10.0%.[13][14][15]

Sodium Chloride & Sodium Glycolate Sum not more than 0.5%.[13][14][16]

Particle Size

Varies by grade, typically 40-400 microns.[2]

Sieve analysis may specify >95% passes

through an 80 or 100 mesh.[2][15]

Mechanism of Action as a Superdisintegrant
Croscarmellose sodium functions as a superdisintegrant through a dual mechanism involving

rapid swelling and water wicking.[17] Unlike soluble polymers, the cross-links prevent the

formation of a viscous gel layer that could impede disintegration.[17]

Water Wicking (Capillary Action): The fibrous and porous nature of CCS particles creates a

network that actively draws water into the core of the tablet.[1][8] This rapid hydration is the

initial and critical step.

Swelling: Upon hydration, the polymer chains expand significantly, but the cross-links

maintain the structural integrity of the particles.[1][6] This omni-directional swelling exerts a

strong disruptive force on the tablet matrix, pushing the particles apart from within.[17]

This combination of wicking and swelling leads to the rapid breakup of the tablet into smaller

granules, thereby increasing the surface area available for drug dissolution and subsequent

absorption.[1][18]
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Caption: Logical flow of the tablet disintegration mechanism.

Experimental Protocols
The quality and performance of croscarmellose sodium are assured through a series of

standardized analytical tests, primarily outlined in pharmacopeias such as the USP.[3]

This test quantifies the average number of carboxymethyl groups per anhydroglucose unit on

the cellulose backbone.[3] It involves a back-titration method.

Protocol:

Accurately weigh about 1 g of the sample and transfer it to a 500-mL glass-stoppered

flask.[13][19]

Add 300 mL of a sodium chloride solution (1 in 10) and 25.0 mL of 0.1 N sodium

hydroxide.[13] Stopper the flask and allow it to stand for 5 minutes with intermittent

shaking.[13]

Add 5 drops of m-cresol purple indicator and 15 mL of 0.1 N hydrochloric acid from a

burette.[19][20]

Stopper and shake the flask. If the solution remains violet, add 1-mL portions of 0.1 N HCl

until the solution turns yellow.[20]

Titrate the excess acid with 0.1 N sodium hydroxide until the color changes back to violet.

[19]

The degree of substitution is calculated using formulas provided in the USP monograph,

which account for the net base consumed and the residue on ignition of the sample.[3][13]

[19]
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This test measures the swelling capacity of the material in water.[3]

Protocol:

Add 75 mL of water to a 100-mL graduated cylinder.[3][16]

Add 1.5 g of croscarmellose sodium in 0.5 g portions, shaking vigorously after each

addition.[3][16]

Add water to bring the final volume to 100 mL, shake again until the powder is

homogeneously distributed.[3][16]

Allow the cylinder to stand undisturbed for 4 hours.[3][16]

Record the volume of the settled, swollen mass. The USP acceptance criterion is between

10.0 and 30.0 mL.[3][4]

Moisture content is critical as CCS is hygroscopic.[7][21] It is typically determined by Loss on

Drying (LOD) or Karl Fischer titration.

Loss on Drying Protocol:

Accurately weigh a sample (typically 1-2 g) into a tared weighing bottle.[22]

Place the loaded bottle in a drying oven with the stopper removed.[22]

Dry the sample at 105°C for the time specified in the monograph (e.g., 6 hours) or to a

constant weight.[13][14][22]

Close the bottle inside the oven, transfer to a desiccator to cool to room temperature, and

reweigh.[22]

The percentage loss in weight is calculated. The limit is not more than 10.0%.[13][14]

Karl Fischer Titration: This method is specific for water and is based on the quantitative

reaction of water with an iodine-sulfur dioxide reagent.[22][23] It is particularly useful for low

moisture levels and can be performed using either volumetric or coulometric techniques.[23]
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[24] The sample is introduced into the Karl Fischer reactor, and the reagent is titrated to an

electrometric endpoint.[22]

Laser diffraction is a widely used technique for determining the particle size distribution of

croscarmellose sodium.[25][26]

Principle of Laser Diffraction:

A representative sample of the powder is dispersed (either in a liquid or a dry air stream)

and passed through a laser beam.[25][27]

The particles scatter the light at angles that are inversely proportional to their size—larger

particles scatter light at smaller angles, while smaller particles scatter light at larger

angles.[25][28][29]

A series of detectors measure the intensity of the scattered light at various angles.[26][27]

A mathematical model (typically based on Mie or Fraunhofer theory) is used to calculate

the particle size distribution that created the measured scattering pattern.[26][28] The

result is reported as a volume-equivalent spherical diameter.[25][29]
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Caption: High-level experimental workflow for quality control.
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Conclusion
The physicochemical properties of croscarmellose sodium—from its insoluble, fibrous nature

and high swelling capacity to its tightly controlled degree of substitution and particle size—are

directly linked to its high performance as a pharmaceutical superdisintegrant. A thorough

understanding and rigorous testing of these properties, using standardized experimental

protocols, are essential for researchers, scientists, and drug development professionals to

ensure consistent product quality, predictable tablet disintegration, and optimal drug

bioavailability. The interplay between its chemical structure and physical characteristics makes

croscarmellose sodium an indispensable excipient in the formulation of modern solid oral

dosage forms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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